Cas no 102293-99-2 (1-Iodo-4-(2-methoxyethoxy)-benzene)

• Product Name: 1-Iodo-4-(2-methoxyethoxy)-benzene
• CAS No: 102293-99-2
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 5069011
• PubChem ID: 18329731
• Update Time: 2026-03-01

1-Iodo-4-(2-methoxyethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-4-(2-methoxyethoxy)-benzene
• 1-iodo-4-(2-methoxyethoxy)benzene
• 4-(2-methoxyethoxy)iodobenzene
• 1-Iodo-4-(2-methoxy-ethoxy)-benzene

• Inchi： 1S/C9H11IO2/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5H,6-7H2,1H3
• InChI Key： SWYNRJGYKYTVFQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCCOC

Computed Properties

• Exact Mass: 277.98038g/mol
• Monoisotopic Mass: 277.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Additional information on 1-Iodo-4-(2-methoxyethoxy)-benzene

Comprehensive Overview of 1-Iodo-4-(2-methoxyethoxy)-benzene (CAS No. 102293-99-2): Properties, Applications, and Industry Insights

1-Iodo-4-(2-methoxyethoxy)-benzene (CAS No. 102293-99-2) is a specialized aromatic compound gaining traction in pharmaceutical and material science research. This iodinated benzene derivative, featuring a methoxyethoxy substituent, exhibits unique reactivity patterns, making it valuable for cross-coupling reactions like Suzuki-Miyaura and Ullmann-type couplings. Its molecular structure (C9H11IO2) combines the electron-rich benzene ring with the polar 2-methoxyethoxy side chain, enabling solubility in organic solvents while maintaining thermal stability up to 200°C.

Recent studies highlight its role as a key intermediate in OLED (Organic Light-Emitting Diode) materials, addressing the growing demand for energy-efficient displays. The compound’s iodo-arene moiety facilitates precise functionalization, a feature exploited in designing thermally activated delayed fluorescence (TADF) emitters—a hot topic in sustainable electronics. Researchers also explore its potential in photoredox catalysis, where its tunable electronic properties enhance visible-light-driven transformations.

From a synthetic perspective, 1-Iodo-4-(2-methoxyethoxy)-benzene demonstrates remarkable versatility. Its methoxyethoxy group improves solubility in green solvents like cyclopentyl methyl ether (CPME), aligning with the pharmaceutical industry’s shift toward eco-friendly synthesis. Analytical data (GC-MS purity >98%, NMR-confirmed structure) confirm its reliability for high-yield reactions. Notably, its stability under inert atmospheres makes it suitable for flow chemistry applications—an area gaining momentum in continuous manufacturing.

Market trends reveal increased procurement for drug discovery projects, particularly in kinase inhibitor development. The compound’s iodine atom serves as a strategic handle for radiolabeling (e.g., with iodine-125), answering the rising need for PET imaging probes in oncology research. Regulatory-compliant suppliers now offer kilogram-scale quantities, reflecting industrial adoption. Storage recommendations emphasize amber glass containers at 2-8°C to prevent potential photodegradation.

Innovative applications extend to liquid crystal formulations, where its mesogenic properties contribute to tunable phase behavior. Patent analyses show growing IP activity around derivatives for flexible electronics and bioorthogonal chemistry. As synthetic methodologies evolve—especially in C-H activation—this compound’s role as a building block is expected to expand further, solidifying its position in advanced organic synthesis.